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For Researchers, Scientists, and Drug Development Professionals

Ethylenediaminetetraacetic acid (EDTA) and its disodium salt, disodium edetate dihydrate,

are ubiquitous chelating agents in research, pharmaceuticals, and various industrial

applications. While often used interchangeably in conversation, their distinct chemical

structures impart subtle yet significant differences in their physicochemical properties and

handling. This technical guide provides an in-depth exploration of these differences to inform

precise application and experimental design.

Core Structural Differences: The Parent Acid and its
Salt
At its core, the distinction between EDTA and disodium edetate dihydrate is that of a parent

acid and its corresponding salt.

EDTA (Ethylenediaminetetraacetic acid) is a polyprotic acid with the chemical formula

C₁₀H₁₆N₂O₈.[1][2] Its structure features an ethylenediamine backbone with four carboxylic acid

groups.[3] These carboxylic acid groups and the two tertiary amine nitrogens are responsible

for its potent metal-chelating properties. EDTA is a hexadentate ligand, meaning it can form six

bonds with a single metal ion, creating a very stable, cage-like complex.[4]

Disodium Edetate Dihydrate, on the other hand, is the disodium salt of EDTA, with the

chemical formula C₁₀H₁₄N₂Na₂O₈ · 2H₂O.[5][6][7] In this form, two of the four carboxylic acid
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protons are replaced by sodium ions. The "dihydrate" designation indicates the presence of two

water molecules of hydration within the crystalline structure.[5] This seemingly minor

modification to the molecule has a profound impact on its properties, most notably its solubility.

The fundamental structural relationship can be visualized as an acid-base reaction where the

parent EDTA molecule donates two protons.

EDTA (Acid Form)
C₁₀H₁₆N₂O₈

+ 2 NaOH Disodium Edetate
C₁₀H₁₄N₂Na₂O₈

+ 2 H₂O

Reactants

Product

Metal Ion (Mn+)

Stable Metal-EDTA Complex
[M(EDTA)]ⁿ⁻⁴

Chelation

EDTA Anion (Y⁴⁻)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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